3-Methyl-4-[(pyridin-4-ylmethyl)-amino]-benzoic acid

• IUPAC Name: 3-methyl-4-(pyridin-4-ylmethylamino)benzoic acid
• InChI: InChI=1S/C14H14N2O2/c1-10-8-12(14(17)18)2-3-13(10)16-9-11-4-6-15-7-5-11/h2-8,16H,9H2,1H3,(H,17,18)
• InChI Key: KOWIGDXCNHPVSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)NCC2=CC=NC=C2
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol
• Solubility: >36.3 [ug/mL] (The mean of the results at pH 7.4)

Description

3-Methyl-4-[(pyridin-4-ylmethyl)-amino]-benzoic acid, also known as 4-methyl-3-pyridin-4-ylmethyl-amino-benzoic acid (MPMABA), is an organic compound with a molecular formula of C12H13N2O2. It is a member of the pyridin-4-ylmethyl-amino-benzoic acid family, which is composed of compounds that contain a pyridine ring with a methyl-amino-benzoic acid moiety. MPMABA is a versatile molecule with a wide range of applications in organic synthesis and pharmaceutical research.

Scientific Research Applications

Catalysis

The pyridine ring in the compound’s structure suggests potential catalytic activity. It could act as a ligand for metal catalysts in various chemical reactions, including oxidation or reduction processes. This application could be significant in developing more efficient and sustainable chemical processes.

Each of these applications demonstrates the versatility and potential of 3-Methyl-4-[(pyridin-4-ylmethyl)-amino]-benzoic acid in scientific research. Its multifunctional structure opens up possibilities for innovation across different fields of chemistry and material science. .

Mechanism of Action

Target of Action

A structurally similar compound, 3-methyl-n-(pyridin-4-ylmethyl)imidazo[1,2-a]pyrazin-8-amine, is known to targetCyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, and its inhibition can lead to cell cycle arrest, making it a potential target for cancer therapies .

Mode of Action

If we consider the similar compound mentioned above, it likely interacts with its target (eg, CDK2) by binding to the active site, thereby inhibiting the kinase activity and leading to cell cycle arrest .

Biochemical Pathways

If it indeed targets cdk2 like its structurally similar compound, it would affect thecell cycle regulation pathway . Inhibition of CDK2 can prevent the progression from the G1 phase to the S phase of the cell cycle, thereby inhibiting cell proliferation .

Result of Action

If it acts similarly to the structurally related compound, it could lead tocell cycle arrest and potentially induce apoptosis, especially in rapidly dividing cells such as cancer cells .